Cas no 2171813-85-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid
• CAS No: 2171813-85-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5963143
• PubChem ID: 165551979
• Update Time: 2025-10-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidine-3-carboxylic acid
• EN300-1487617
• 2171813-85-5

• Inchi： 1S/C25H28N2O5/c1-25(2,12-11-22(28)27-13-16(14-27)23(29)30)26-24(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： WTALBUZPWWHVBM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid (CAS No. 2171813-85-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171813-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid-derived moiety, and an azetidine ring system. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The Fmoc (fluorenylmethoxycarbonyl) group is a well-known protecting group in peptide chemistry, widely used to shield the amino groups of amino acids during solid-phase peptide synthesis. Its stability under mild conditions and ease of removal under acidic conditions make it an ideal choice for constructing peptide chains with high fidelity. In the context of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid, the Fmoc moiety is strategically positioned to allow for selective functionalization and subsequent derivatization, enabling the construction of larger molecular frameworks.

The core structure of this compound features an azetidine ring, a five-membered heterocyclic amine. Azetidine derivatives have been extensively studied due to their potential bioactivity and their ability to mimic more complex cyclic peptides. The azetidine ring in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid is further functionalized with a 4-methylpentanoyl side chain, which introduces additional steric and electronic properties that can influence the compound's interactions with biological targets.

The carboxylic acid group at the 3-position of the azetidine ring provides another point of modification, allowing for further derivatization through esterification, amidation, or other coupling reactions. This versatility makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid a valuable building block for synthesizing a wide range of pharmacologically active molecules.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that can modulate protein-protein interactions or inhibit enzyme activity. The unique structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid position it as a promising candidate for such applications. For instance, the fluorenylmethoxycarbonyl group can be used to introduce fluorescence or other spectroscopic probes, enabling researchers to study the compound's behavior in biological systems with high precision.

Moreover, the presence of both an amino group and a carboxylic acid group allows for the formation of salt forms or conjugates with other biomolecules. This property is particularly useful in drug delivery systems, where modifications can enhance solubility, stability, or bioavailability. Recent studies have demonstrated that derivatives of azetidine have potential applications in treating inflammatory diseases, infectious diseases, and even cancer by targeting specific enzymes or receptors involved in pathogenic processes.

The 4-methylpentanoyl side chain adds an additional layer of complexity to the molecule, influencing its conformational preferences and interactions with biological targets. This side chain can be tailored to optimize binding affinity or selectivity, making it a critical factor in drug design. Computational modeling and experimental studies have shown that subtle changes in this region can significantly alter the compound's pharmacokinetic properties.

One particularly exciting area of research involves the use of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid as a precursor for designing novel inhibitors of kinases and other enzymes implicated in signaling pathways relevant to human health and disease. Kinases are critical targets in drug discovery due to their involvement in numerous cellular processes, including cell growth, differentiation, and apoptosis. By leveraging the structural flexibility provided by the azetidine ring and the protecting group functionality, researchers can develop highly specific inhibitors with therapeutic potential.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include functional group interconversions, protection-deprotection strategies, and ring-closing reactions to form the azetidine core. Advances in synthetic methodologies have made it possible to produce 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid with high purity and yield, facilitating its use in downstream applications.

In conclusion,1 - 4 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - m e t h y l p e n t a n o y l az e t i d i n e - 3 - c a r b o x y l i c a c i d (CAS No. 2171813 - 85 - 5) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,1 - 4 - ({( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - m e t h y l p e n t a n o y l az e t i d i n e - 3 - c a r b o x y l i c a c i d is poised to play an increasingly important role in drug discovery and molecular medicine.